Cas no 1460-08-8 (1,3-Cyclohexanedione, 2-diazo-)

• Product Name: 1,3-Cyclohexanedione, 2-diazo-
• CAS No: 1460-08-8
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 1319483
• PubChem ID: 11062449
• Update Time: 2025-10-31

1,3-Cyclohexanedione, 2-diazo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-diazo-
• 2-diazonio-3-oxocyclohexen-1-olate
• 1,3-Cyclohexanedione,2-diazo
• 2-diazo-1,3-cyclohexandione
• 2-diazo-1,3-cyclohexanedione
• 2-diazocyclohexan-1,3-dione
• 2-diazocyclohexane-1,3-dione
• diazocyclohexanedione
• EN300-6762980
• G39773
• 2-(-lambda5-diazynylidene)cyclohexane-1,3-dione
• 2-Diazo-cyclohexane-1,3-dione
• 1460-08-8
• 2-Diazodihydroresorcin
• RYKJHLDHDQWHEK-UHFFFAOYSA-N
• SCHEMBL560000
• DTXSID50453724
• AKOS024353646

• Inchi： 1S/C6H6N2O2/c7-8-6-4(9)2-1-3-5(6)10/h1-3H2
• InChI Key： RYKJHLDHDQWHEK-UHFFFAOYSA-N
• SMILES： O=C1C(C(CCC1)=O)=[N+]=[N-]

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 36.1Ų

Experimental Properties

• PSA: 68.28000
• LogP: 1.23458

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,3-Cyclohexanedione, 2-diazo-

Introduction to 1,3-Cyclohexanedione, 2-diazo- (CAS No. 1460-08-8)

1,3-Cyclohexanedione, 2-diazo-, with the chemical formula C₆H₆O₂ and CAS number 1460-08-8, is a significant intermediate in organic synthesis and pharmaceutical chemistry. This compound, characterized by its 2-diazo functional group, has garnered attention due to its versatile reactivity and potential applications in the development of novel chemical entities. The 1,3-cyclohexanedione backbone provides a stable scaffold for further functionalization, making it a valuable building block in synthetic chemistry.

The 2-diazo moiety in 1,3-Cyclohexanedione, 2-diazo- is particularly noteworthy for its role in generating highly reactive carbene-like species through homolytic cleavage. This property enables the compound to participate in various coupling reactions, such as the Sonogashira coupling and the Buchwald-Hartwig reaction, which are pivotal in constructing complex molecular architectures. Recent advancements in transition-metal catalysis have further expanded the utility of this compound in cross-coupling reactions, facilitating the synthesis of biologically relevant molecules.

In the realm of pharmaceutical research, 1,3-Cyclohexanedione, 2-diazo- has been explored as a precursor for heterocyclic compounds that exhibit pharmacological activity. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes involved in inflammatory pathways. The ability to modulate the electronic and steric properties of the 1,3-cyclohexanedione core allows for the design of molecules with tailored biological activities. This flexibility has made it a subject of interest in medicinal chemistry endeavors aimed at discovering novel therapeutic agents.

Recent studies have also highlighted the role of 1,3-Cyclohexanedione, 2-diazo- in polymer chemistry. Its reactivity with various monomers has been leveraged to develop advanced materials with unique properties. For example, polymers incorporating this unit have demonstrated enhanced thermal stability and mechanical strength, making them suitable for high-performance applications. The integration of 2-diazo functionalities into polymer backbones has opened new avenues for creating functionalized materials with applications ranging from coatings to specialty plastics.

The synthesis of 1,3-Cyclohexanedione, 2-diazo- typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the oxidation of cyclohexanone derivatives followed by diazotization. Advances in green chemistry have prompted researchers to explore more sustainable methods for producing this compound, such as catalytic processes that minimize waste and energy consumption. These efforts align with broader industry trends toward environmentally responsible chemical manufacturing.

The handling and application of 1,3-Cyclohexanedione, 2-diazo- necessitate adherence to stringent safety protocols due to its reactive nature. While not classified as a hazardous material under standard regulations, proper storage conditions are essential to prevent unintended decomposition. laboratories employing this compound must be equipped with appropriate fume hoods and personal protective equipment (PPE) to mitigate risks associated with its reactivity. Furthermore, waste disposal must be managed in accordance with local environmental guidelines to ensure minimal ecological impact.

Future research directions for 1,3-Cyclohexanedione, 2-diazo- are likely to focus on expanding its synthetic utility and exploring novel applications in drug discovery and material science. The growing emphasis on modular synthetic strategies underscores the importance of intermediates like this one in streamlining complex chemical transformations. As methodologies for controlling radical processes improve，the potential applications of 1，3-cyclohexanedione，2-diazo- are expected to grow even further，contributing significantly to advancements across multiple scientific disciplines.